Cas no 2229548-12-1 (tert-butyl N-2-(1-benzothiophen-3-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(1-benzothiophen-3-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229548-12-1
• MF: C₁₇H₂₁NO₃S
• MW: 319.418543577194
• CID: 6255746
• PubChem ID: 165680078
• Update Time: 2025-10-21

tert-butyl N-2-(1-benzothiophen-3-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-benzothiophen-3-yl)-1-oxopropan-2-yl-N-methylcarbamate
• EN300-1874121
• 2229548-12-1
• tert-butyl N-[2-(1-benzothiophen-3-yl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C17H21NO3S/c1-16(2,3)21-15(20)18(5)17(4,11-19)13-10-22-14-9-7-6-8-12(13)14/h6-11H,1-5H3
• InChI Key： ICGQURPJDSIKKW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1)C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 319.12421471g/mol
• Monoisotopic Mass: 319.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.8Ų

Additional information on tert-butyl N-2-(1-benzothiophen-3-yl)-1-oxopropan-2-yl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-2-(1-benzothiophen-3-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229548-12-1)

The compound tert-butyl N-2-(1-benzothiophen-3-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229548-12-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a benzothiophene core and a tert-butyl carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other therapeutic agents.

One of the key reasons for the growing interest in tert-butyl N-2-(1-benzothiophen-3-yl)-1-oxopropan-2-yl-N-methylcarbamate is its role in medicinal chemistry. The benzothiophene scaffold is known for its versatility in drug design, often contributing to enhanced binding affinity and metabolic stability. Coupled with the N-methylcarbamate group, this compound exhibits promising properties for further chemical modifications. Recent studies have explored its utility in targeting specific enzymes and receptors, aligning with the current trend of precision medicine and personalized therapeutics.

In addition to its pharmaceutical applications, CAS No. 2229548-12-1 is also relevant in material science. The tert-butyl group provides steric hindrance, which can be leveraged to design novel polymers or coatings with tailored properties. This aligns with the increasing demand for high-performance materials in industries such as electronics and aerospace. Researchers are investigating how such compounds can contribute to the development of advanced functional materials with improved thermal and mechanical stability.

The synthesis of tert-butyl N-2-(1-benzothiophen-3-yl)-1-oxopropan-2-yl-N-methylcarbamate involves multi-step organic reactions, often starting from 1-benzothiophene-3-carbaldehyde. Optimizing the yield and purity of this compound is a focal point for chemists, as it directly impacts its downstream applications. Recent advancements in green chemistry have also prompted explorations into more sustainable synthesis routes, reducing the use of hazardous reagents and minimizing waste generation.

From a commercial perspective, the demand for CAS No. 2229548-12-1 is driven by its potential in drug development pipelines. Pharmaceutical companies are increasingly sourcing high-quality intermediates to accelerate their R&D efforts. This compound’s relevance is further highlighted by its inclusion in proprietary libraries for high-throughput screening, a technique widely used to identify lead compounds in early-stage drug discovery.

For researchers and industry professionals, understanding the spectroscopic properties of tert-butyl N-2-(1-benzothiophen-3-yl)-1-oxopropan-2-yl-N-methylcarbamate is crucial. Techniques such as NMR, IR spectroscopy, and mass spectrometry are routinely employed to characterize its structure and purity. These analytical methods ensure that the compound meets the stringent requirements for use in preclinical studies and formulation development.

Looking ahead, the compound’s potential extends to bioconjugation and proteomics, where its reactive groups can be utilized to label biomolecules or modify proteins. This opens doors for applications in diagnostics and targeted drug delivery systems, areas that are currently at the forefront of biomedical innovation. As the scientific community continues to explore its capabilities, tert-butyl N-2-(1-benzothiophen-3-yl)-1-oxopropan-2-yl-N-methylcarbamate is poised to play a pivotal role in shaping future breakthroughs.